Cas no 59039-85-9 (5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)-)
59039-85-9 structure
Product Name:5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)-
CAS No:59039-85-9
MF:C8H16N2O
MW:156.225441932678
CID:366094
PubChem ID:12236512
Update Time:2025-04-19
5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)-
- 1-ISOPROPYL-[1,4]DIAZEPAN-5-ONE
- 1-propan-2-yl-1,4-diazepan-5-one
- 1-Isopropyl-homopiperazinon-5
- 5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)
- DTXSID50481769
- FT-0752491
- 59039-85-9
- SCHEMBL4019369
- ANTIFOAMPE-L
-
- Inchi: 1S/C8H16N2O/c1-7(2)10-5-3-8(11)9-4-6-10/h7H,3-6H2,1-2H3,(H,9,11)
- InChI Key: YNOFJHFSABFXNI-UHFFFAOYSA-N
- SMILES: O=C1CCN(CCN1)C(C)C
Computed Properties
- Exact Mass: 156.12600
- Monoisotopic Mass: 156.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34000
- LogP: 0.48340
5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
59039-85-9 (5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)-) Related Products
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